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Compound of Interest

Compound Name: KB-R7943 mesylate

Cat. No.: B1662221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of KB-
R7943 mesylate in Dimethyl Sulfoxide (DMSO). Adherence to these protocols is crucial for

ensuring the accuracy and reproducibility of experimental results.

Introduction
KB-R7943 mesylate is a potent pharmacological agent primarily known as a selective inhibitor

of the reverse mode of the Na+/Ca2+ exchanger (NCX). It is widely utilized in cellular and

molecular biology research to investigate the roles of calcium transport in various physiological

and pathological processes. Beyond its primary target, KB-R7943 has been shown to inhibit

the mitochondrial Ca2+ uniporter (MCU), N-methyl-D-aspartate (NMDA) receptors, and

mitochondrial complex I, making it a valuable tool for studying cellular calcium homeostasis and

mitochondrial function.[1][2] Proper preparation of KB-R7943 mesylate solutions is critical for

its effective use in experimental settings.

Physicochemical Properties and Solubility
KB-R7943 mesylate is a white to yellow solid.[3] While it is insoluble in water, it exhibits good

solubility in DMSO.[4] It is important to use high-purity, anhydrous (or newly opened) DMSO for

the preparation of stock solutions, as the hygroscopic nature of DMSO can affect the solubility

of the compound.[3]
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Table 1: Solubility of KB-R7943 Mesylate in DMSO

Supplier
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

Tocris Bioscience 42.75 100

Based on a molecular

weight of 427.49

g/mol .

MedChemExpress 100 233.92

Ultrasonic assistance

may be required. Use

newly opened DMSO.

APExBIO ≥42.8 Not specified -

Preparation of Stock Solutions in DMSO
The following protocol outlines the steps for preparing a concentrated stock solution of KB-
R7943 mesylate in DMSO.

Materials:

KB-R7943 mesylate powder

Anhydrous or high-purity DMSO

Sterile microcentrifuge tubes or glass vials (amber or wrapped in foil for light-sensitive

compounds)

Vortex mixer

Water bath sonicator (optional)

Calibrated pipettes

Protocol:

Pre-dissolution Steps:
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Allow the KB-R7943 mesylate vial and DMSO to equilibrate to room temperature before

opening to prevent condensation.

Work in a chemical fume hood and use appropriate personal protective equipment (PPE),

especially when handling the powder.

Calculating the Required Volume of DMSO:

Determine the desired stock solution concentration (e.g., 10 mM, 20 mM, or 100 mM).

Use the following formula to calculate the volume of DMSO needed: Volume (mL) = [Mass

of KB-R7943 (mg) / Molecular Weight ( g/mol )] / Desired Concentration (mM) * 1000

(Note: The molecular weight of KB-R7943 mesylate is approximately 427.49 g/mol , but

it's advisable to check the batch-specific molecular weight provided by the supplier).

Table 2: Example DMSO Volumes for Preparing KB-R7943 Mesylate Stock Solutions (MW:

427.49 g/mol )

Mass of KB-R7943 1 mM 5 mM 10 mM

1 mg 2.34 mL 0.47 mL 0.23 mL

5 mg 11.70 mL 2.34 mL 1.17 mL

10 mg 23.39 mL 4.68 mL 2.34 mL

Dissolving the Compound:

Add the calculated volume of DMSO to the vial containing the KB-R7943 mesylate
powder.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in a water bath for 10-30

minutes.[5] Gentle warming to 37°C for a short period can also aid dissolution.[5] Ensure

the solution is clear and free of precipitates before use.

Aliquoting and Storage:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[3] Ensure the tubes are tightly sealed to prevent moisture

absorption.

Experimental Workflow and Considerations
The following diagram illustrates a typical workflow for using a KB-R7943 mesylate DMSO

stock solution in a cell-based experiment.
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Experimental workflow for KB-R7943 mesylate.
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Signaling Pathways Affected by KB-R7943
KB-R7943 is a multi-target inhibitor. The following diagram illustrates its primary and secondary

targets, which are crucial to consider when interpreting experimental data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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